Cas no 320420-31-3 ((E)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl][4-(4-fluorophenyl)piperazin-1-yl]methylidene}hydroxylamine)

• Product Name: (E)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl][4-(4-fluorophenyl)piperazin-1-yl]methylidene}hydroxylamine
• CAS No: 320420-31-3
• MF: C₁₇H₁₅ClF₄N₄O
• MW: 402.773816347122
• CID: 5745377
• PubChem ID: 135777559
• Update Time: 2023-11-11

(E)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl][4-(4-fluorophenyl)piperazin-1-yl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• AKOS005082132
• (NE)-N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methylidene]hydroxylamine
• (E)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl][4-(4-fluorophenyl)piperazin-1-yl]methylidene}hydroxylamine
• 320420-31-3
• [3-chloro-5-(trifluoromethyl)-2-pyridinyl][4-(4-fluorophenyl)piperazino]methanone oxime
• 1G-005
• Methanone, [3-chloro-5-(trifluoromethyl)-2-pyridinyl][4-(4-fluorophenyl)-1-piperazinyl]-, oxime

• Inchi： 1S/C17H15ClF4N4O/c18-14-9-11(17(20,21)22)10-23-15(14)16(24-27)26-7-5-25(6-8-26)13-3-1-12(19)2-4-13/h1-4,9-10,27H,5-8H2/b24-16+
• InChI Key： TUOWVZALXAMCRA-LFVJCYFKSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1/C(=N\O)/N1CCN(C2C=CC(=CC=2)F)CC1

Computed Properties

• Exact Mass: 402.0870515g/mol
• Monoisotopic Mass: 402.0870515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 505.5±60.0 °C(Predicted)
• pka: 11.11±0.50(Predicted)